Cas no 25660-70-2 (2-Amino-5-ethylthio-1,3,4-thiadiazole)

2-Amino-5-ethylthio-1,3,4-thiadiazole structure

25660-70-2 structure

Product Name:2-Amino-5-ethylthio-1,3,4-thiadiazole

CAS No:25660-70-2

MF:C₄H₇N₃S₂

MW:161.248477220535

MDL:MFCD00040401

CID:52775

PubChem ID:101459

Update Time:2025-04-18

2-Amino-5-ethylthio-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

- 5-(ethylthio)-1,3,4-thiadiazol-2-amine
- 2-Amino-5-ethylthio-1,3,4-thiadiazole
- 2-AMINO-5-(ETHYLTHIO)-1,3,4-THIADIAZOLE
- 5-ethylsulfanyl-1,3,4-thiadiazol-2-amine
- 2-Amino-5-thioethyl-1,3,4-thiadiazole
- 5-ethylthio-1,3,4-thiadiazole-2-ylamine
- AS-63882
- 1,4-Thiadiazol-2-amine, 5-(ethylthio)-
- NSC 522480
- CHEBI:194786
- SMR000064003
- W-200261
- 2-AMINO-5-ETHYLSULFANYL-1,3,4-THIADIAZOLE
- 2-Amino-5-(ethylthio)-1,3,4-thiadiazole, 99%
- MLS000056968
- 1,3,4-Thiadiazol-2-amine, 5-(ethylthio)-
- TL 00786
- DTXSID6067121
- AKOS000112107
- 5-ethylsulanyl-1,3,4-thiadiazol-2-amine
- AT18881
- GEO-00136
- SCHEMBL94572
- MYRISTYLOLEATE
- EINECS 247-169-9
- InChI=1/C4H7N3S2/c1-2-8-4-7-6-3(5)9-4/h2H2,1H3,(H2,5,6
- 9LN2D4YF1E
- CHEMBL572180
- 25660-70-2
- NSC-522480
- UNII-9LN2D4YF1E
- 5-(Ethylsulfanyl)-1,3,4-thiadiazol-2-amine #
- 1,4-Thiadiazole, 2-amino-5-(ethylthio)-
- 5-ethylsulfanyl-1, 3, 4-thiadiazol-2-amine
- Oprea1_180691
- NSC522480
- NS00027937
- Z18452636
- F1386-0086
- EN300-15461
- FT-0611138
- 1,3,4-Thiadiazole, 2-amino-5-(ethylthio)-
- HMS2402A20
- AE-484/30082025
- MFCD00040401
- 5-Amino-2-(ethylthio)-1,3,4-thiadiazole
- 5-(Ethylsulfanyl)-1,3,4-thiadiazol-2-amine
- STK397370
- DTXCID1037353
- 5-(Ethylthio)-1,3,4-thiadiazole-2-amine
- ALBB-033000
- MDL： MFCD00040401
- Inchi： 1S/C4H7N3S2/c1-2-8-4-7-6-3(5)9-4/h2H2,1H3,(H2,5,6)
- InChI Key： VWRHSNKTSSIMGE-UHFFFAOYSA-N
- SMILES： S(C1=NN=C(N)S1)CC

Computed Properties

Exact Mass: 161.00800
Monoisotopic Mass: 161.008
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 89.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 105A^2
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.2

Experimental Properties

Color/Form: Not determined
Density: 1.328 (estimate)
Melting Point: 135-137 °C (lit.)
Boiling Point: 322.2°C at 760 mmHg
Flash Point: 148.7°C
Refractive Index: 1.5800 (estimate)
PSA: 106.07000
LogP: 1.16240
Solubility: Not determined

2-Amino-5-ethylthio-1,3,4-thiadiazole Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P233-P260-P261-P264-P270-P271-P280-P301+P312-P302+P352-P304-P304+P340-P305+P351+P338-P312-P321-P330-P332+P313-P337+P313-P340-P362-P403-P403+P233-P405-P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38-20/22
Safety Instruction： S24/25; S23
Hazardous Material Identification：
Risk Phrases：R36/37/38; R20/22
TSCA：Yes

2-Amino-5-ethylthio-1,3,4-thiadiazole Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Amino-5-ethylthio-1,3,4-thiadiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	013404-1g	2-Amino-5-(ethylthio)-1,3,4-thiadiazole	25660-70-2		1g	￡19.00	2022-03-01
Fluorochem	013404-5g	2-Amino-5-(ethylthio)-1,3,4-thiadiazole	25660-70-2		5g	￡44.00	2022-03-01
Fluorochem	013404-25g	2-Amino-5-(ethylthio)-1,3,4-thiadiazole	25660-70-2		25g	￡163.00	2022-03-01
Fluorochem	013404-100g	2-Amino-5-(ethylthio)-1,3,4-thiadiazole	25660-70-2		100g	￡563.00	2022-03-01
TRC	E926013-100mg	5-(Ethylsulfanyl)-1,3,4-thiadiazol-2-amine	25660-70-2		100mg	$ 64.00	2023-04-15
TRC	E926013-250mg	5-(Ethylsulfanyl)-1,3,4-thiadiazol-2-amine	25660-70-2		250mg	$ 75.00	2023-04-15
TRC	E926013-500mg	5-(Ethylsulfanyl)-1,3,4-thiadiazol-2-amine	25660-70-2		500mg	$ 87.00	2023-04-15
TRC	E926013-1g	5-(Ethylsulfanyl)-1,3,4-thiadiazol-2-amine	25660-70-2		1g	$ 98.00	2023-04-15
Apollo Scientific	OR14426-5g	2-Amino-5-(ethylthio)-1,3,4-thiadiazole	25660-70-2	98%	5g	£60.00	2025-02-19
Apollo Scientific	OR14426-25g	2-Amino-5-(ethylthio)-1,3,4-thiadiazole	25660-70-2	98%	25g	£205.00	2025-02-19

2-Amino-5-ethylthio-1,3,4-thiadiazole Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:25660-70-2)2-氨基-5-乙硫基1,3,4-噻二唑

Order Number:LE5798240

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:45

Price ($):discuss personally

Email:18501500038@163.com

2-Amino-5-ethylthio-1,3,4-thiadiazole Related Literature

1. Azo dyes containing 1,3,4-thiadiazole fragment: synthesis and properties

Galina Selivanova,Alexandrina Skolyapova,Jiaying Wang,Elena Karpova,Inna Shundrina,Irina Bagryanskaya,Evgeny Amosov New J. Chem. 2022 46 1929
2. Heterocyclic compounds from urea derivatives. Part XXI. Adducts from thiocarbonohydrazides and aroyl isothiocyanates and their cyclisation

Frederick Kurzer J. Chem. Soc. C 1971 2932

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